Cas no 2321335-94-6 ((2E)-3-(furan-2-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one
• CAS No: 2321335-94-6
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5341465
• PubChem ID: 131703799
• Update Time: 2025-07-09

(2E)-3-(furan-2-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(furan-2-yl)prop-2-en-1-one
• (2E)-3-(furan-2-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one
• F6549-7362
• 2321335-94-6
• AKOS040702451

• Inchi： 1S/C16H18N4O2/c21-16(6-5-15-2-1-7-22-15)20-12-3-4-13(20)9-14(8-12)19-11-17-10-18-19/h1-2,5-7,10-14H,3-4,8-9H2/b6-5+
• InChI Key： FQJTUJJJQGACTI-AATRIKPKSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)N1C2CC(CC1CC2)N1C=NC=N1

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.2Ų

Additional information on (2E)-3-(furan-2-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one

Compound CAS No. 2321335-94-6: (2E)-3-(furan-2-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one

The compound (2E)-3-(furan-2-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one with CAS No. 2321335-94-6 is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a bicyclic system, a triazole group, and a furan moiety. These structural features contribute to its unique chemical properties and reactivity.

The bicyclic system in this compound, specifically the 8-azabicyclo[3.2.1]octane, is a key structural element that provides rigidity and stability to the molecule. This bicyclic framework is often found in bioactive compounds due to its ability to mimic natural product scaffolds. The presence of the 1H-1,2,4-triazole group further enhances the compound's reactivity and selectivity in various chemical reactions. Triazoles are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in drug design and catalysis.

The furan moiety attached to the propenone group introduces additional electronic and steric effects into the molecule. Furan derivatives are widely studied for their biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The (E)-configuration of the double bond in the propenone group plays a crucial role in determining the compound's optical properties and reactivity.

Recent studies have highlighted the potential of this compound as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). The triazole group can act as a ligand for metal ions, enabling the formation of robust networks with applications in gas storage, catalysis, and sensing technologies.

In terms of synthesis, this compound can be prepared via a multi-step process involving cyclization reactions and ligand exchange strategies. The synthesis typically begins with the preparation of intermediates that contain both the bicyclic system and the triazole group. Subsequent coupling reactions with furan-containing precursors yield the final product.

From a pharmacological perspective, this compound has shown promise as a lead molecule for drug development. Its ability to interact with biological targets such as enzymes and receptors makes it a candidate for further exploration in therapeutic areas like oncology and inflammation.

Moreover, computational studies have revealed that this compound exhibits favorable pharmacokinetic properties, including good solubility and permeability. These attributes are critical for its potential use as an orally bioavailable drug.

In conclusion, (2E)-3-(furan-2-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]propenone represents a versatile platform for both material science and pharmaceutical applications. Its unique structure and reactivity make it an intriguing subject for further research across multiple disciplines.